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Compound of Interest

Compound Name: Triton

Cat. No.: B1239919 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount. This document provides essential, immediate

safety and logistical information for the nonionic surfactant, Triton X-100, including personal

protective equipment (PPE) guidelines, procedural steps for handling and disposal, and

emergency protocols.

Health Hazard Information
Triton X-100 is classified as hazardous. It is harmful if swallowed and causes serious eye

damage.[1][2][3][4][5] It may also cause skin and respiratory tract irritation.[3][4][6]

Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended personal protective equipment for handling

Triton X-100, based on Safety Data Sheet (SDS) recommendations. Consistent adherence to

these guidelines is crucial to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1239919?utm_src=pdf-interest
https://www.benchchem.com/product/b1239919?utm_src=pdf-body
https://www.benchchem.com/product/b1239919?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC215680100&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6683-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODYwMjR8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oZDkvaGIyLzg5OTY1OTc4NTgzMzQucGRmfDVkMTFjOGQ4MDY3NzdkNTI3MzE1ZDAzMTU3OWY4YzU5MmUzNjE5YzkyMTYwMjY3NGFhYzZlYzBlODNiMDUwZTA
https://www.columbuschemical.com/MSDS/SDS/Triton%20X-100%205980.pdf
https://cdn.caymanchem.com/cdn/msds/601170m.pdf
https://www.americanbio.com/sites/default/files/sds/AB02025.pdf
https://www.columbuschemical.com/MSDS/SDS/Triton%20X-100%205980.pdf
https://cdn.caymanchem.com/cdn/msds/601170m.pdf
https://datasheets.scbt.com/sc-281181.pdf
https://www.benchchem.com/product/b1239919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Area
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Chemical safety goggles or

glasses with side shields

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

may be necessary for splash

hazards.[1]

Hands Appropriate protective gloves

Chemical protection gloves

tested according to EN 374 are

suitable.[7] It is recommended

to check with the glove

supplier for specific chemical

resistance information.

Body Protective clothing

Long-sleeved clothing is

recommended to prevent skin

contact.[8] For larger quantities

or significant splash risk, a

chemically resistant apron or

suit may be required.

Respiratory Respirator (if necessary)

Not typically required with

adequate ventilation.[1] If

vapors or aerosols are

generated, a NIOSH/MSHA

approved respirator with an

appropriate filter (e.g.,

Particulates filter conforming to

EN 143) should be worn.[1]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Ensure adequate ventilation in the work area.[1] Eyewash stations and safety

showers should be readily accessible.[1][3]
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Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the

table above.

Dispensing: Avoid generating aerosols or mists.[2][9] When not in use, keep containers

tightly closed in a dry, cool, and well-ventilated place.[1][2]

Usage: Do not eat, drink, or smoke in the handling area.[1][2][9] Avoid contact with eyes,

skin, and clothing.[1]

After Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Spill Cleanup:

Evacuate: For large spills, evacuate unnecessary personnel from the area.[5]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or surface water.[2][10] Cover drains if

necessary.[2][7]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[2][10][11][12]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.[1][10][11]

Decontamination: Clean the affected area thoroughly with water.[5][9]

Disposal Plan:

Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste. Leave chemicals in their original containers. Uncleaned containers should

be handled as the product itself. Contact a licensed professional waste disposal service to

dispose of this material.

Emergency First-Aid Procedures
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If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] Immediately call a POISON CENTER or doctor.

[1][2]

If Swallowed: Rinse mouth.[1] Do NOT induce vomiting.[5][6][13] Call a POISON CENTER or

doctor if you feel unwell.

If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[1] If skin

irritation occurs, get medical advice/attention.

If Inhaled: Remove to fresh air.[1] If not breathing, give artificial respiration.[1] Get medical

attention if symptoms occur.[1]

Incompatible Materials
Store Triton X-100 away from strong oxidizing agents, strong acids, and strong reducing

agents.[1]

Triton X-100 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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